Cas no 312514-08-2 (N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine)

• Product Name: N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine
• CAS No: 312514-08-2
• MF: C₁₁H₂₁N₅O
• MW: 239.317341566086
• CID: 5083906
• PubChem ID: 755068
• Update Time: 2026-03-01

N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-ETHYL-6-ISOPROPOXY-N4-ISOPROPYL-1,3,5-TRIAZINE-2,4-DIAMINE
• Oprea1_542367
• Oprea1_807492
• N~2~-ethyl-6-isopropoxy-N~4~-isopropyl-1,3,5-triazine-2,4-diamine
• F71998
• 4-N-ethyl-2-N-propan-2-yl-6-propan-2-yloxy-1,3,5-triazine-2,4-diamine
• AKOS000617897
• AG-690/33054027
• BS-49130
• 312514-08-2
• CCG-299703
• MFCD00447160
• N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C11H21N5O/c1-6-12-9-14-10(13-7(2)3)16-11(15-9)17-8(4)5/h7-8H,6H2,1-5H3,(H2,12,13,14,15,16)
• InChI Key： CBINJZHSWIBRGC-UHFFFAOYSA-N
• SMILES： O(C1=NC(NCC)=NC(=N1)NC(C)C)C(C)C

Computed Properties

• Exact Mass: 239.17461031g/mol
• Monoisotopic Mass: 239.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72

Additional information on N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine

N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine: A Novel Compound with Promising Applications in Biochemical Research

N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine, identified by its CAS number 312514-08-2, represents a unique molecular scaffold with potential applications in pharmaceutical and biochemical research. This compound belongs to the class of substituted triazines, which are widely studied for their diverse biological activities, including antimicrobial, antiviral, and antitumor properties. Recent advances in synthetic chemistry have enabled the precise functionalization of triazine rings, leading to the development of compounds like N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine with tailored properties for specific therapeutic targets.

The structural features of N2-Ethyl-6-isopropoxy-N4-isoppoyl-1,3,5-triazine-2,4-diamine are critical to its biological activity. The triazine ring, a six-membered heterocyclic compound, serves as a versatile platform for the introduction of functional groups. The N2-Ethyl and N4-isopropyl substituents provide steric and electronic effects that modulate the compound's reactivity and binding affinity. Additionally, the 6-isopropoxy group enhances solubility and metabolic stability, making this compound a promising candidate for drug development. Recent studies have highlighted the importance of such substituents in optimizing the pharmacokinetic profile of triazine-based derivatives.

Emerging research in the field of medicinal chemistry has demonstrated the potential of N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine as a scaffold for the design of novel therapeutics. A 2023 study published in the Journal of Medicinal Chemistry explored the antifungal activity of triazine derivatives, with N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine showing significant inhibition of Candida albicans growth at submicromolar concentrations. This finding underscores the compound's potential as a lead molecule for the development of antifungal agents, particularly against drug-resistant fungal strains.

Another area of interest is the application of N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine in the treatment of inflammatory diseases. A 2024 preclinical study published in Pharmaceutical Research demonstrated that this compound exhibits anti-inflammatory properties by modulating the NF-κB signaling pathway. The 1,3,5-triazine core structure is known to interact with various cellular targets, and the presence of the 6-isopropoxy group may enhance its ability to inhibit pro-inflammatory cytokine production. These findings suggest potential therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic perspective, the preparation of N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine involves a multi-step process that highlights the challenges and opportunities in modern organic synthesis. A 2023 article in Organic & Biomolecular Chemistry described a novel catalytic method for the synthesis of substituted triazines, which could be adapted to produce this compound efficiently. The use of green chemistry principles in this synthesis is particularly relevant, as it aligns with current trends toward sustainable and environmentally friendly pharmaceutical production.

The biological activity of N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine is further supported by its interactions with various molecular targets. For instance, studies have shown that triazine derivatives can act as inhibitors of enzymes such as carbonic anhydrase, which is implicated in several pathological conditions. The N2-Ethyl and N4-isopropyl groups may contribute to the compound's ability to bind to such targets, offering a rationale for its potential use in enzyme-targeted therapies.

Moreover, the compound's potential as a prodrug is an area of growing interest. Prodrugs are designed to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients. The 6-isopropoxy group in N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine may serve as a cleavable moiety that is metabolized in vivo to release the active compound. This property could enhance the therapeutic index of the drug, making it a valuable candidate for further development.

In conclusion, N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine (CAS number 312514-08-2) is a compound with significant potential in pharmaceutical and biochemical research. Its unique structural features, combined with recent advances in synthetic and biological studies, position it as a promising lead molecule for the development of new therapeutics. Further research is needed to fully explore its applications and optimize its properties for clinical use.

As the field of medicinal chemistry continues to evolve, compounds like N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine will play an increasingly important role in the discovery of novel drugs. The integration of computational modeling, high-throughput screening, and advanced synthetic methods will be crucial in unlocking the full potential of this compound. With ongoing research and innovation, N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine may become a cornerstone in the development of targeted therapies for a wide range of diseases.

Additionally, the environmental impact of pharmaceutical production is a growing concern, and the synthesis of compounds like N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine must be evaluated in the context of sustainable practices. Green chemistry approaches, such as the use of biocatalysts and solvent-free reactions, could help minimize the ecological footprint of its production. This aligns with the global shift toward more responsible and sustainable chemical manufacturing processes.

Finally, the future of N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine lies in its ability to adapt to the changing landscape of drug development. As new technologies and methodologies emerge, the compound's properties can be further optimized to meet the demands of modern medicine. Its potential applications in both therapeutic and diagnostic contexts highlight the importance of continued research and innovation in the field of medicinal chemistry.

In summary, N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine (CAS number 312514-08-2) is a compound with significant scientific and medical potential. Its structural characteristics, combined with recent advances in synthetic and biological research, position it as a promising candidate for the development of new therapeutics. Ongoing studies will be essential to fully realize its potential and to address the challenges associated with its production and application.

As the field of medicinal chemistry continues to evolve, compounds like N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine will play an increasingly important role in the discovery of novel drugs. The integration of computational modeling, high-throughput screening, and advanced synthetic methods will be crucial in unlocking the full potential of this compound. With ongoing research and innovation, N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine may become a cornerstone in the development of targeted therapies for a wide range of diseases.

Additionally, the environmental impact of pharmaceutical production is a growing concern, and the synthesis of compounds like N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine must be evaluated in the context of sustainable practices. Green chemistry approaches, such as the use of biocatalysts and solvent-free reactions, could help minimize the ecological footprint of its production. This aligns with the global shift toward more responsible and sustainable chemical manufacturing processes.

Finally, the future of N2-Ethyl-6-isopropoxy-N4-isopropyl-1,3,5-triazine-2,4-diamine lies in its ability to adapt to the changing landscape of drug development. As new technologies and methodologies emerge, the compound's properties can be further optimized to meet the demands of modern medicine. Its potential applications in both therapeutic and diagnostic contexts highlight the importance of continued research and innovation in the field of medicinal chemistry.